Cas no 401629-04-7 (3-Cyclopropyl-1H-pyrazole-5-carboxylic acid)
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropyl substituent and a pyrazole core. This compound is of interest in medicinal chemistry and agrochemical research due to its versatile scaffold, which serves as a key intermediate in the synthesis of biologically active molecules. The cyclopropyl group enhances steric and electronic properties, potentially improving binding affinity and metabolic stability in target applications. Its carboxylic acid functionality allows for further derivatization, enabling the development of amides, esters, and other derivatives. The compound's structural rigidity and synthetic accessibility make it a valuable building block for drug discovery and material science applications.
401629-04-7 structure
Product name:3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
- 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid
- 3-Cyclopropylpyrazole-5-carboxylic acid
- 5-Cyclopropyl-2H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid,5-cyclopropyl-(9CI)
- 5-cyclopropyl-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-
- 5-cyclopropylpyrazole-3-carboxylic acid
- ChemDiv2_003234
- GNWMHLBUCXEXPE-UHFFFAOYSA-N
- HMS1378C22
- SBB007084
- BDBM50216533
- BBL008318
- HTS000459
- DTXSID30960603
- AKOS000305947
- EU-0033270
- FT-0760511
- BB 0239266
- J-517446
- BS-3841
- A873432
- EN300-30961
- A1-00163
- CHEMBL247098
- CS-0037041
- DIPHENYLDITHIOPHOSPHONICACID
- AM803849
- F8888-5385
- SS-4027
- 3-Cyclopropylpyrazole-5-carboxylic acid, 97%
- AKOS000271358
- MFCD04967194
- SY027528
- 401629-04-7
- SCHEMBL666117
- Z1270210936
- 5-cyclopropyl-1H-pyrazole-3-carboxylicacid
- 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- FT-0678704
- F3250-0662
- 890591-72-7
- G71499
- STK299962
- ALBB-008851
- DB-031954
-
- MDL： MFCD04967194
- Inchi： 1S/C7H8N2O2/c10-7(11)6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
- InChI Key： GNWMHLBUCXEXPE-UHFFFAOYSA-N
- SMILES： O([H])C(C1C([H])=C(C2([H])C([H])([H])C2([H])[H])N([H])N=1)=O
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- Topological Polar Surface Area: 66
- XLogP3: 0.7
Experimental Properties
- Color/Form: powder
- Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 195-199 °C (lit.)
- Boiling Point: 429.3°Cat760mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.665
- Solubility: Very slightly soluble (0.5 g/l) (25 º C),
- PSA: 65.98000
- LogP: 0.98530
- Sensitiveness: Air Sensitive
- Solubility: Not determined
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H319
- Warning Statement： P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：R22
- HazardClass：IRRITANT
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30961-2.5g |
5-cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 95% | 2.5g |
$70.0 | 2023-04-30 | |
| ChemScence | CS-0037041-5g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 99.70% | 5g |
$114.0 | 2022-04-27 | |
| Cooke Chemical | A2704812-250mg |
3-<WBR>Cyclopropylpyrazole-<WBR>5-<WBR>carboxylic acid |
401629-04-7 | 95% | 250mg |
RMB 479.20 | 2025-02-21 | |
| Cooke Chemical | A2704812-1G |
3-<WBR>Cyclopropylpyrazole-<WBR>5-<WBR>carboxylic acid |
401629-04-7 | 95% | 1g |
RMB 1359.20 | 2025-02-21 | |
| abcr | AB339764-5 g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, 95%; . |
401629-04-7 | 95% | 5g |
€274.90 | 2023-04-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50306-250mg |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, 94% |
401629-04-7 | 94% | 250mg |
￥2005.00 | 2023-02-07 | |
| Life Chemicals | F3250-0662-1g |
3-cyclopropyl-1H-pyrazole-5-carboxylic acid |
401629-04-7 | 95% | 1g |
$39.0 | 2023-11-21 | |
| OTAVAchemicals | 1779307-50MG |
5-cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 95% | 50MG |
$29 | 2023-06-25 | |
| abcr | AB339764-1g |
5-Cyclopropyl-1H-pyrazole-3-carboxylic acid, 95%; . |
401629-04-7 | 95% | 1g |
€157.90 | 2024-06-08 | |
| Enamine | EN300-1265484-0.05g |
5-cyclopropyl-1H-pyrazole-3-carboxylic acid |
401629-04-7 | 95.0% | 0.05g |
$19.0 | 2025-03-19 |
3-Cyclopropyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
-
Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:401629-04-7)3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
Purity:99%/99%
Quantity:5g/25g
Price ($):163.0/426.0
atkchemica
(CAS:401629-04-7)3-Cyclopropyl-1H-pyrazole-5-carboxylic acid
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry